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Compound of Interest

Compound Name: 2,4-Difluoro-5-nitrophenol

Cat. No.: B174620 Get Quote

Technical Guide: 2,4-Difluoro-5-nitrophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 2,4-Difluoro-5-nitrophenol, a key intermediate in pharmaceutical and

materials science research.

Molecular Structure and Properties
2,4-Difluoro-5-nitrophenol is a fluorinated and nitrated phenolic compound.[1] Its chemical

structure consists of a benzene ring substituted with two fluorine atoms, a nitro group, and a

hydroxyl group.

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value

IUPAC Name 2,4-Difluoro-5-nitrophenol[2][3]

CAS Number 113512-57-5[1][2][4]

Molecular Formula C₆H₃F₂NO₃[1][2][4]

Molecular Weight 175.09 g/mol [4]

SMILES OC1=CC(--INVALID-LINK--=O)=C(F)C=C1F[4]

InChI Key SMRYCTJAGPDVEH-UHFFFAOYSA-N[2]

Table 2: Physicochemical Properties

Property Value

Appearance White to off-white crystalline powder.[1]

Melting Point 110-115 °C[1] or 113.0-120.0 °C[2]

Solubility
Sparingly soluble in water; soluble in organic

solvents and basic aqueous solutions.[1][5]

Storage
Store in tightly sealed containers below 25 °C,

protected from light and moisture.[1]

Spectroscopic Data
Table 3: Spectroscopic Analysis

Technique Data

¹H NMR (400 MHz, acetone-d6)
δ 9.59 (s, 1H), 7.78 (t, J=7.2 Hz, 1H), 7.45 (t,

J=10.4 Hz, 1H)[5]

Mass Spectrometry (ESI) m/z: 176.0 (M+H)⁺[5]

Infrared (FTIR) Conforms to structure[2]
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Experimental Protocols
Synthesis of 2,4-Difluoro-5-nitrophenol
A common synthetic route involves the nitration of a protected 2,4-difluorophenol followed by

deprotection.[5]

Step 1: Nitration of 2,4-difluorophenyl ethyl carbonate

Materials: 2,4-difluorophenyl ethyl carbonate (3.1 g, 16 mmol), sulfuric acid (10 mL), nitric

acid (0.78 ml, 19 mmol).[5]

Procedure:

1. Dissolve 2,4-difluorophenyl ethyl carbonate in sulfuric acid in a flask cooled to 0 °C.[5]

2. Slowly add nitric acid to the solution while maintaining the temperature at approximately 0

°C.[5]

3. Allow the reaction to proceed for 15 minutes.[5]

4. Quench the reaction by adding ice-cold water (70 mL).[5]

5. Extract the product with ethyl acetate (2 x 50 mL).[5]

6. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate to obtain the nitro product as a thick syrup.[5]

Step 2: Hydrolysis to 2,4-Difluoro-5-nitrophenol

Materials: Nitro product from Step 1, methanol (20 mL), solid sodium bicarbonate (4.0 g, 47

mmol).[5]

Procedure:

1. Dissolve the nitro product in methanol.[5]

2. Add solid sodium bicarbonate and stir the mixture for 16 hours at room temperature.[5]
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3. Filter the mixture and concentrate the filtrate.[5]

4. Dissolve the resulting solid in water (20 ml) and acidify with 3M HCl solution to a pH of ~5.

[5]

5. Extract the product with dichloromethane (3 x 25 mL).[5]

6. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate to yield 2,4-difluoro-5-nitrophenol.[5] The reported yield for this process is

84%.[5]

Step 1: Nitration Step 2: Hydrolysis

2,4-difluorophenyl
ethyl carbonate

H₂SO₄, HNO₃

0 °C, 15 min

Reactants
Nitro Intermediate

Product
Nitro Intermediate 1. NaHCO₃, Methanol

2. 3M HCl

Reactants
2,4-Difluoro-5-nitrophenol

Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,4-Difluoro-5-nitrophenol molecular structure and
weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b174620#2-4-difluoro-5-nitrophenol-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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